Cas no 62314-85-6 (Octanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-)

• Product Name: Octanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
• CAS No: 62314-85-6
• MF: C₁₀H₁₇N₃OS₂
• MW: 259.391479253769
• CID: 449627
• PubChem ID: 71387616
• Update Time: 2025-04-19

Octanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Octanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
• N-(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)octanamide
• 62314-85-6
• N-(5-Sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)octanamide
• DTXSID80809730

• Inchi： 1S/C10H17N3OS2/c1-2-3-4-5-6-7-8(14)11-9-12-13-10(15)16-9/h2-7H2,1H3,(H,13,15)(H,11,12,14)
• InChI Key： ZZFKJDVQDPXFNX-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NC(CCCCCCC)=O)=S

Computed Properties

• Exact Mass: 259.08151
• Monoisotopic Mass: 259.08130452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 53.49